Cas no 800401-90-5 (ethyl 5-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylate)

• Product Name: ethyl 5-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• CAS No: 800401-90-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD18381018
• CID: 712753
• PubChem ID: 45096920
• Update Time: 2025-04-19

ethyl 5-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-2-carboxylicacid, 5-methyl-, ethyl ester
• 1H-Pyrrolo[2,3-c]pyridine-2-carboxylicacid,5-methyl-,ethylester(9CI)
• 5-methyl-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid ethyl ester
• 5-METHYL-6-AZAINDOLE-2-CARBOXYLIC ACID ETHYL ESTER
• ETHYL 5-METHYL-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBOXYLATE
• CS-0455924
• 800401-90-5
• Ethyl5-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• I10543
• SCHEMBL2108919
• AMY9796
• AKOS025405091
• ethyl 5-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylate

• MDL： MFCD18381018
• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)9-5-8-4-7(2)12-6-10(8)13-9/h4-6,13H,3H2,1-2H3
• InChI Key： ANFSMOBHBMAIKL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=C(C)N=CC=2N1)=O

Computed Properties

• Exact Mass: 204.09
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 371.1±37.0 °C at 760 mmHg
• Flash Point: 178.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 5-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)